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Executive Summary

This technical guide provides a rigorous analysis of the solid-state behavior of 2-Hydroxy-3-
nitrobenzamide (C7HsN204). Unlike simple salicylamide derivatives, the introduction of a nitro
group at the ortho position (C3) relative to the hydroxyl moiety creates a competitive hydrogen-
bonding landscape. This guide details the synthesis, crystallographic parameters, and the
specific intramolecular and intermolecular interaction networks that define its stability. We focus
on the S(6) intramolecular resonance-assisted hydrogen bond (RAHB) and the R?2(8)
intermolecular dimer, which are critical for understanding the solubility and packing efficiency of
this pharmaceutical intermediate.

Chemical Context & Synthesis Strategy

The synthesis of 2-Hydroxy-3-nitrobenzamide is not merely a functionalization step; it is a
study in regioselectivity. The starting material, salicylamide (2-hydroxybenzamide), contains a
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phenolic hydroxyl group that activates the ring, directing electrophilic aromatic substitution to
the ortho and para positions.

Synthetic Protocol

To obtain the 3-nitro isomer specifically, we must manage the competition with the 5-nitro

isomer.
o Reagents: Salicylamide, Nitric Acid (HNOs), Sulfuric Acid (H2SOa).
e Mechanism: Electrophilic Aromatic Substitution (Nitration).

« Critical Control Point: Temperature control (< 5°C) is mandatory to prevent polynitration and
oxidative degradation.

Experimental Workflow:

 Nitration: Salicylamide is dissolved in ethyl acetate. A nitrating mixture (HNO3/H2S0a) is
added dropwise at 278 K.

e Quenching: The reaction is neutralized with aqueous NaHCO:s.
o Separation: This is the pivotal step. The reaction yields both the 3-nitro and 5-nitro isomers.
o Technique: Column chromatography over silica gel.[1]

o Eluent Gradient: Petrol/Ethyl Acetate (0% to 7.5% EtOAc).[1] The 3-nitro isomer typically
elutes differently due to the specific polarity modulation caused by the adjacent nitro-
hydroxyl interaction.

Crystallographic Methodology

The structural data presented here is derived from Single Crystal X-Ray Diffraction (SC-XRD).
High-quality crystals were grown using the slow evaporation technique from an ethyl acetate
solution.

« Radiation Source: Mo Ka (A = 0.71073 A).[2] Molybdenum is chosen over Copper for its
higher energy, reducing absorption effects in nitro-aromatics.
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o Temperature: 296 K (Room Temperature).[1][2]
o Refinement: Full-matrix least-squares on F2.

Structural Analysis: The Core Data

The crystal structure of 2-Hydroxy-3-nitrobenzamide reveals a Triclinic system. A unique
feature of this structure is the presence of two independent molecules in the asymmetric unit (

), leading to a total of

in the unit cell.

Crystal Data Table
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Parameter Value Significance
Formula C7HeN204
Crystal System Triclinic Low symmetry packing
Centrosymmetric; most
Space Group common for organic achiral
molecules
Unit Cell ( Short axis indicates stacking
3.8390(2) A o
) direction
Unit Cell (
13.0347(8) A
)
Unit Cell (
16.0409(9) A
)
Angle (
98.207(3)°
)
Angle (
95.658(2)°
)
Angle (
98.365(3)°
)
Volume 780.16(8) A3
Two molecules in asymmetric
7 4 unit (
)
Density (calc) 1.550 Mg/m3 Typical for nitro-aromatics

Conformational Locking (Intramolecular)
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The molecular conformation is governed by a robust Intramolecular Hydrogen Bond.

Interaction: O—H---O(amide).[1]

Graph Set Motif:S(6).

Mechanism: The phenolic hydrogen atom is "locked" between the oxygen of the amide
carbonyl and the oxygen of the nitro group. However, the O—H---O=C interaction is
energetically favored due to Resonance Assisted Hydrogen Bonding (RAHB). This creates a
pseudo-six-membered ring that planarizes the molecule, enhancing 1-conjugation across the
benzamide backbone.

Disorder Note: In one of the two molecules in the asymmetric unit, the nitro group exhibits
rotational disorder (occupancy ratio approx. 52:48). This suggests that while the amide side
is locked by the H-bond, the nitro side retains some thermal freedom at room temperature.

Supramolecular Architecture

The macroscopic properties of the crystal (melting point, solubility) are dictated by how these

planarized monomers pack together.

The Primary Dimer: R?2(8)

The dominant intermolecular interaction is the formation of centrosymmetric dimers.

Donors/Acceptors: The amide -NHz group acts as a donor to the carbonyl oxygen of a
neighboring molecule.

Pattern: Two molecules associate in a "head-to-tail" fashion.

Graph Set Motif:R22(8) (An 8-membered ring formed by 2 donors and 2 acceptors).

Significance: This dimer is the fundamental building block of the crystal lattice. It is extremely
robust and common in primary amides.

Higher-Order Packing
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These dimers do not exist in isolation. They are linked into two-dimensional polymeric sheets
parallel to the ab plane.[2]

o Linkage: The second hydrogen atom of the -NHz group (which is not involved in the dimer)
forms hydrogen bonds with nitro group oxygens or other acceptors in adjacent dimers.

o Stacking: These 2D sheets stack along the short

-axis (3.84 A), driven by

stacking interactions between the aromatic rings.

Visualization of Structural Logic

The following diagrams illustrate the synthesis workflow and the hierarchical assembly of the
crystal structure.

Diagram 1: Synthesis & Crystallization Workflow

Purification C"'”"";S‘fl'i‘c’:"G‘ae“‘;gm"“Y Isolation  [PRRVEISIESTTINTES]  Crystallization I
i

(Pure Fraction)

Click to download full resolution via product page

Caption: Workflow for the regioselective synthesis and isolation of crystallographic-grade 2-
Hydroxy-3-nitrobenzamide.

Diagram 2: Hydrogen Bonding Network Hierarchy
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Caption: Hierarchical assembly from monomer to 3D lattice, highlighting the transition from S(6)
intramolecular locking to R22(8) dimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1280379?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2969278/
https://www.researchgate.net/publication/51142953_2-Hy-droxy-N-3-nitro-phen-ylbenzamide
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm2912767
https://research.amanote.com/publication/wat9AnQBKQvf0BhiWBzV/2-hydroxy-3-nitro-n-phenylbenzamide
https://www.benchchem.com/product/b1280379/docs#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379/docs#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379/docs#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379/docs#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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